3-methyl-2-(prop-2-en-1-yloxy)-3H-imidazo[4,5-b]pyridine

• IUPAC Name: 3-methyl-2-prop-2-enoxyimidazo[4,5-b]pyridine
• InChI: InChI=1S/C10H11N3O/c1-3-7-14-10-12-8-5-4-6-11-9(8)13(10)2/h3-6H,1,7H2,2H3
• InChI Key: QJEGKUKTWGIIGH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)N=C1OCC=C
• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol

Description

The compound “3-methyl-2-(prop-2-en-1-yloxy)-3H-imidazo[4,5-b]pyridine” is a complex organic molecule. It contains an imidazo[4,5-b]pyridine core, which is a type of heterocyclic compound. Heterocycles are commonly found in many biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Propargyl-containing compounds have been reported as valuable precursors for the synthesis of heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would likely be determined using various laboratory techniques. These properties can influence how the compound behaves under different conditions.

Scientific Research Applications

Molecular Mechanics and Crystal Analysis

The compound’s structural similarity to prop-2-en-1-one based compounds allows for its use in molecular mechanics simulations to study mechanical properties of single crystals. This includes calculating elastic constants, shear modulus, bulk modulus, Young’s modulus, and Poisson’s ratio. .

Organic Synthesis and Catalysis

“3-methyl-2-(prop-2-en-1-yloxy)-3H-imidazo[4,5-b]pyridine” can serve as a precursor or intermediate in organic synthesis, particularly in reactions requiring a stable pyridine ring. .

Tyrosinase Inhibition for Cosmetic Applications

Compounds with a similar molecular framework have been shown to inhibit tyrosinase, an enzyme responsible for melanin production. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal properties, it might interact with certain enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, flammability, and reactivity. Proper handling and disposal procedures would need to be followed to ensure safety.